Synthesis, structure and characterization of Cd2TeO3Cl2 with unprecedented [Cd2O6Cl4] octahedral dimers†
Dalton Transactions Pub Date: 2023-10-10 DOI: 10.1039/D3DT02515B
Abstract
A new mixed anionic compound Cd2TeO3Cl2 with unprecedented [Cd2O6Cl4] octahedral dimers has been synthesized, and millimeter-scale single crystals of Cd2TeO3Cl2 have been grown by the vertical Bridgman method with CdCl2 as the flux. Cd2TeO3Cl2 crystallizes in the centrosymmetric P![[1 with combining macron]](https://www.rsc.org/images/entities/char_0031_0304.gif)
(no. 2) space group, and shows a mixed cationic layer structure constituted by distorted [TeO3] motifs, mixed anionic [Cd2O6Cl4] chains, and [Cd2O6Cl4] octahedral dimers. Experimental and theoretical results show that Cd2TeO3Cl2 is a direct band gap compound with an experimental band gap of ∼4.25 eV. Meanwhile, the compound has good optical transmittance in the 3–5 μm atmospheric window. The results indicate that Cd2TeO3Cl2 could be used as a promising mid-IR window material, and could enrich the chemical and structural diversity of oxides.
![Graphical abstract: Synthesis, structure and characterization of Cd2TeO3Cl2 with unprecedented [Cd2O6Cl4] octahedral dimers](http://scimg.chem960.com/usr/1/D3DT02515B.jpg)
![Synthesis, structure and characterization of Cd2TeO3Cl2 with unprecedented [Cd2O6Cl4] octahedral dimers†](https://scimg.chem960.com/usr/1/D3DT02515B.jpg)
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